Tricyclohexylmethanol
Overview
Description
The heat capacity of liquid-quenched glass of tricyclohexylmethanol was measured by adiabatic calorimetry.
Scientific Research Applications
Synthesis Applications
Tricyclohexylmethanol (TCHM) has been utilized in the synthesis of cyclic dipeptidyl ureas, a new class of pseudopeptidic triazines, through Ugi reactions involving cyclohexyl isocyanide and semicarbazones. These compounds are noteworthy for their potential in pharmaceutical and synthetic chemistry (Sañudo et al., 2006).
TCHM plays a role in the formation of iminothiophenone-fused quinolines, showing potential in organic synthesis and material science. This involves the reaction of 2-mercaptoquinoline-3-carbaldehydes and isocyanides (Shiri et al., 2016).
A study on the synthesis and characterization of zinc nanoparticles using a hetero-bicyclic compound related to TCHM highlights its utility in nanotechnology and materials science (Pushpanathan & Kumar, 2014).
Chemical Properties and Reactions
TCHM's crystal structure and heat capacity have been examined, revealing its weak-ferroelectric properties and order–disorder mechanism. This research is significant for understanding molecular interactions and materials science (Yamamura et al., 2007).
The role of TCHM in acid-catalyzed hydromethoxylation reactions is notable for its insights into chemo-, regio-, and stereoselectivity, contributing to the field of organic chemistry (Vasin et al., 2010).
TCHM's involvement in the calorimetric study of glass transitions in molecular liquids offers valuable data for understanding the thermodynamic properties of organic compounds (Yamamura et al., 2012).
Catalytic Applications
TCHM derivatives have been used in the synthesis of 2,4,6-triaryl-1,3,5-triazines, highlighting its significance in catalysis and organic synthesis (Xie et al., 2014).
A study on the use of tris(triazolyl)methanol-Cu(I) complexes, related to TCHM, in Huisgen 1,3-dipolar cycloadditions underscores its potential in catalytic processes and organic synthesis (Ozcubukcu et al., 2009).
Miscellaneous Applications
The conversion of CO2 to methanol using Ni-In-Al/SiO2 catalysts synthesized via a phyllosilicate precursor, which may involve compounds related to TCHM, contributes to sustainable technology and environmental science (Richard & Fan, 2017).
The study of tris(4-azidophenyl)methanol, an analogue of TCHM, as a novel thiol protecting group, is significant for synthetic chemistry and materials science applications (Qiu et al., 2023).
Safety and Hazards
Properties
IUPAC Name |
tricyclohexylmethanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H34O/c20-19(16-10-4-1-5-11-16,17-12-6-2-7-13-17)18-14-8-3-9-15-18/h16-18,20H,1-15H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MRGVKQSSSOCONZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)C(C2CCCCC2)(C3CCCCC3)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H34O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10170203 | |
Record name | Tricyclohexylmethanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10170203 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
278.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
17687-74-0 | |
Record name | Tricyclohexylmethanol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=17687-74-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Tricyclohexylmethanol | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0017687740 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 17687-74-0 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=146243 | |
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Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Tricyclohexylmethanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10170203 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Tricyclohexylmethanol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.037.870 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | Tricyclohexylmethanol | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/Q4V7TY8LVB | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is interesting about the physical behavior of Tricyclohexylmethanol (TCHM) at low temperatures?
A1: TCHM exhibits a glass transition around 265 K. [] This means that upon cooling the liquid, it transitions into a solid-like state (liquid-quenched glass) without undergoing crystallization. This behavior is typical for certain types of molecules, and understanding the factors influencing glass transition temperature is crucial in various material science applications.
Q2: How does the molecular structure of TCHM influence its behavior?
A2: TCHM molecules tend to form dimers through hydrogen bonding between their hydroxyl groups. [] This dimer formation is temperature-dependent and becomes more prominent as the temperature decreases. The orientation of these dimers is disordered, leading to interesting dielectric properties and making TCHM a weak-ferroelectrics.
Q3: What insights can be gained from the heat capacity measurements of TCHM?
A3: Heat capacity measurements by adiabatic calorimetry reveal several thermal anomalies in TCHM. [, ] A significant heat capacity jump is observed at the glass transition temperature, which provides information about the change in molecular mobility during this transition. [] Additionally, a broad anomaly around 348 K is attributed to the breaking of the intra-dimer hydrogen bond, highlighting the influence of these interactions on the compound's thermal behavior. []
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